![molecular formula C23H20N2O4S2 B2449869 N-benzyl-N-(5-methoxybenzo[d]thiazol-2-yl)-3-(methylsulfonyl)benzamide CAS No. 942002-65-5](/img/structure/B2449869.png)
N-benzyl-N-(5-methoxybenzo[d]thiazol-2-yl)-3-(methylsulfonyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-benzyl-N-(5-methoxybenzo[d]thiazol-2-yl)-3-(methylsulfonyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound has been synthesized using various methods and has shown promising results in scientific research for its mechanism of action, biochemical and physiological effects, and future directions for further study.
Scientific Research Applications
Synthesis and Potential Applications
Synthesis as Antifungal Agents : Compounds structurally related to N-benzyl-N-(5-methoxybenzo[d]thiazol-2-yl)-3-(methylsulfonyl)benzamide have been synthesized for potential antifungal applications. Such compounds were evaluated for their antifungal activity, showcasing the potential of this class of chemicals in developing new antifungal agents (Narayana et al., 2004).
PET Imaging Agents : Derivatives of this compound have been explored for use in PET (Positron Emission Tomography) imaging for cancer diagnosis. These compounds could potentially enhance the accuracy of PET imaging in detecting specific cancer types (Wang et al., 2013).
Inhibition of Stearoyl-CoA Desaturase-1 : These compounds have been investigated as potent inhibitors of Stearoyl-CoA Desaturase-1 (SCD-1), an enzyme involved in fatty acid metabolism. This suggests a potential application in treating metabolic diseases related to lipid synthesis and regulation (Uto et al., 2009).
Supramolecular Gelators : Certain N-(thiazol-2-yl)benzamide derivatives, closely related to the compound , have shown promising results as supramolecular gelators. This indicates their utility in developing new materials with specific structural and physical properties (Yadav & Ballabh, 2020).
Anticancer Activity : Some derivatives have been synthesized and evaluated for anticancer activity, demonstrating potential efficacy against various cancer cell lines. This opens avenues for the development of new anticancer drugs (Ravinaik et al., 2021).
Neuroleptic Activity : Research on benzamides, structurally similar to the compound , has shown potential neuroleptic activity, suggesting possible applications in treating psychiatric disorders (Iwanami et al., 1981).
Antimicrobial Activity : Some benzamide derivatives have exhibited significant antimicrobial properties, indicating their potential use in developing new antimicrobial agents (Priya et al., 2006).
Glucokinase Activation for Diabetes Treatment : Certain related compounds have shown promise as glucokinase activators, which could be beneficial in the treatment of type 2 diabetes mellitus (Park et al., 2014).
Mechanism of Action
Target of Action
The primary target of N-benzyl-3-methanesulfonyl-N-(5-methoxy-1,3-benzothiazol-2-yl)benzamide is currently unknown. Similar compounds have been known to inhibit the activity of enzymes such as tyrosinase .
Mode of Action
It’s possible that it may interact with its targets through a mechanism similar to other benzamide derivatives .
Biochemical Pathways
Similar compounds have been shown to regulate cell cycle and apoptosis via p53 activation through mitochondrial-dependent pathways .
Pharmacokinetics
Similar compounds have been used in suzuki–miyaura coupling reactions, which suggests that they may have good stability and reactivity .
Result of Action
Similar compounds have exhibited anti-cancer activity against various cancer cell lines .
Action Environment
Similar compounds have been used as chemosensors for the rapid and selective detection of mercury (ii) ions in water, suggesting that they may be sensitive to certain environmental conditions .
properties
IUPAC Name |
N-benzyl-N-(5-methoxy-1,3-benzothiazol-2-yl)-3-methylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20N2O4S2/c1-29-18-11-12-21-20(14-18)24-23(30-21)25(15-16-7-4-3-5-8-16)22(26)17-9-6-10-19(13-17)31(2,27)28/h3-14H,15H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMAGESSLVLUPMZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)SC(=N2)N(CC3=CC=CC=C3)C(=O)C4=CC(=CC=C4)S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
452.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.